![molecular formula C12H14F3N3O4 B6245830 ethyl 2-(azetidin-3-yl)pyrimidine-5-carboxylate, trifluoroacetic acid CAS No. 2408957-89-9](/img/no-structure.png)
ethyl 2-(azetidin-3-yl)pyrimidine-5-carboxylate, trifluoroacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-(azetidin-3-yl)pyrimidine-5-carboxylate, trifluoroacetic acid is a chemical compound with the CAS Number: 2408957-89-9 . It has a molecular weight of 321.26 . The IUPAC name for this compound is ethyl 2-(azetidin-3-yl)pyrimidine-5-carboxylate 2,2,2-trifluoroacetate .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13N3O2.C2HF3O2/c1-2-15-10(14)8-5-12-9(13-6-8)7-3-11-4-7;3-2(4,5)1(6)7/h5-7,11H,2-4H2,1H3;(H,6,7) . This code provides a specific string of characters that represent the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The compound is stored at room temperature .Mechanism of Action
The mechanism of action of similar compounds has been studied in the context of neuroprotection and anti-neuroinflammatory activity . The compounds showed promising neuroprotective and anti-inflammatory properties through the inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway .
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(azetidin-3-yl)pyrimidine-5-carboxylate, trifluoroacetic acid involves the reaction of ethyl 2-(bromomethyl)pyrimidine-5-carboxylate with azetidine in the presence of a base, followed by treatment with trifluoroacetic acid to obtain the final product.", "Starting Materials": [ "Ethyl 2-(bromomethyl)pyrimidine-5-carboxylate", "Azetidine", "Base", "Trifluoroacetic acid" ], "Reaction": [ "Step 1: Ethyl 2-(bromomethyl)pyrimidine-5-carboxylate is reacted with azetidine in the presence of a base to form ethyl 2-(azetidin-3-yl)pyrimidine-5-carboxylate.", "Step 2: The resulting product is treated with trifluoroacetic acid to obtain ethyl 2-(azetidin-3-yl)pyrimidine-5-carboxylate, trifluoroacetic acid." ] } | |
CAS RN |
2408957-89-9 |
Molecular Formula |
C12H14F3N3O4 |
Molecular Weight |
321.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.